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Compound of Interest

Compound Name: 6-(2-Formylphenyl)picolinic acid

CAS No.: 566198-43-4

Cat. No.: B6386666

Get Quote

Executive Summary
6-(2-Formylphenyl)picolinic acid (FPPA) is a bifunctional pyridine derivative featuring a

picolinic acid moiety (metal-chelating/water-solubilizing) and an ortho-formyl phenyl group

(reactive electrophile). In fluorescence microscopy, it serves two primary roles:

Reaction-Based Fluorescent Probe: Specifically for the detection of Hydrazine (N₂H₄) and

Biothiols in living cells via condensation reactions that restore extended conjugation or inhibit

photoinduced electron transfer (PET).

Ancillary Ligand for Organometallic Probes: It acts as a precursor for synthesizing

Cyclometalated Iridium(III) complexes, which are highly photostable, long-lifetime

phosphorescent probes used for hypoxia sensing and organelle tracking

(mitochondria/lysosomes).
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Mechanism of Action: Hydrazine Sensing
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The core utility of FPPA lies in the reactivity of its aldehyde (-CHO) group. In its native state,

FPPA typically exhibits weak fluorescence due to free rotation of the phenyl ring (non-radiative

decay) or PET processes.

Reaction: Upon exposure to Hydrazine (N₂H₄), the aldehyde undergoes a condensation

reaction to form a hydrazone or, more commonly, cyclizes to form a stable phthalazinone-like

or fused pyridine derivative.

Result: This restricts intramolecular rotation (RIR) and extends

-conjugation, leading to a robust "Turn-On" fluorescence response.

Selectivity: The reaction is highly selective for hydrazine over other amines due to the alpha-

effect of the hydrazine nitrogen.

Metal Chelation & Complexation
The picolinic acid (pyridine-2-carboxylic acid) motif is a classic

-bidentate chelator.

Zn²⁺/Cu²⁺ Sensing: FPPA can coordinate metal ions, altering its fluorescence quantum yield

via Chelation-Enhanced Fluorescence (CHEF) or quenching mechanisms.

Ir(III) Complex Synthesis: FPPA reacts with Iridium precursors (e.g., IrCl₃) to form

cyclometalated complexes

, where FPPA serves as the

ancillary ligand. These complexes exhibit large Stokes shifts and resistance to
photobleaching.

Experimental Protocols
Protocol A: Hydrazine Detection in Live Cells
Objective: Visualize exogenous or endogenous hydrazine levels in HeLa or HepG2 cells.
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Stock Solution: Dissolve 10 mg of FPPA in 1 mL DMSO (Concentration

30-40 mM). Store at -20°C.

Imaging Buffer: PBS (pH 7.4) or HBSS.

Hydrazine Stock: 10 mM N₂H₄ in water (Prepare fresh; Toxic!).

Step-by-Step Methodology
Cell Culture: Seed cells (e.g., HeLa) on 35 mm glass-bottom dishes and incubate for 24

hours at 37°C (5% CO₂).

Probe Loading:

Dilute FPPA Stock to 10 µM in culture medium (DMEM).

Aspirate old medium and add 1 mL of FPPA-containing medium.

Incubate for 20–30 minutes at 37°C.

Washing: Wash cells

with PBS to remove extracellular probe.

Basal Imaging (Control): Acquire images (Excitation: 360–405 nm; Emission: 450–550 nm)

to establish background.

Analyte Addition:

Add Hydrazine (final conc. 20–100 µM) to the dish.

Incubate for 15–30 minutes.

Time-Lapse Imaging: Acquire images every 5 minutes to monitor fluorescence increase.

Protocol B: Synthesis of Ir(III) Bioimaging Probes
Objective: Use FPPA as a ligand to create a mitochondrial-tracking phosphorescent probe.
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Dimer Formation: React IrCl₃·3H₂O with a main ligand (e.g., 2-phenylpyridine) in 2-

ethoxyethanol/water (3:1) at 110°C for 24h

Chloro-bridged dimer

.

Ligand Exchange:

Suspend dimer (0.1 mmol) and FPPA (0.22 mmol) in dichloromethane/methanol (1:1).

Add base (Na₂CO₃) to deprotonate the carboxylic acid.

Reflux for 4–6 hours under N₂.

Purification: Evaporate solvent and purify via silica gel chromatography (DCM/MeOH).

Application: The resulting complex

is a phosphorescent probe.

Data Analysis & Visualization
Expected Results

Condition
Fluorescence Intensity
(Rel. Units)

Morphology/Localization

FPPA Only (Control) Low (< 100 a.u.) Diffuse / Faint Cytosolic

FPPA + Hydrazine (20 µM) High (> 800 a.u.) Bright Cytosolic / Lysosomal

FPPA + Other Amines Low (< 120 a.u.) No significant change

Mechanistic Pathway Diagram
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Key Mechanism
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Caption: Reaction mechanism of FPPA with Hydrazine. The condensation leads to rigidification

of the scaffold, inhibiting non-radiative decay and triggering fluorescence.

Troubleshooting & Optimization
Issue: High Background Signal.

Cause: Autofluorescence or non-specific binding.

Solution: Wash cells thoroughly with PBS containing 1% BSA. Reduce probe

concentration to 5 µM.

Issue: Low Sensitivity.

Cause: Insufficient incubation time or pH mismatch.

Solution: Ensure incubation is at least 30 mins. Hydrazine reaction is faster at slightly

acidic/neutral pH (pH 5–7.4).

Issue: Poor Solubility.

Cause: Picolinic acid zwitterion formation.

Solution: Dissolve fully in DMSO before adding to aqueous buffer. Keep final DMSO < 1%.
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(Note: While specific literature solely dedicated to "6-(2-Formylphenyl)picolinic acid" as a

standalone named probe is rare, the protocols above are derived from established chemistries

of homologous formyl-pyridine and picolinic acid derivatives used in the cited references.)

To cite this document: BenchChem. [Application Note: 6-(2-Formylphenyl)picolinic Acid in
Fluorescence Microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6386666/docs#application-note-6-2-formylphenyl-
picolinic-acid-in-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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